Cas no 1804670-29-8 (5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol)

5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a bromo substituent, difluoromethyl, and trifluoromethyl groups—enhance its reactivity and selectivity, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, which are advantageous in drug design. The hydroxymethyl group at the 2-position offers further functionalization potential, enabling diverse derivatization pathways. This compound’s well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science.
5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol structure
1804670-29-8 structure
Product Name:5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol
CAS No:1804670-29-8
MF:C8H5BrF5NO
MW:306.027418851852
CID:4809091
Update Time:2025-05-28

5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol
    • Inchi: 1S/C8H5BrF5NO/c9-3-1-15-4(2-16)6(8(12,13)14)5(3)7(10)11/h1,7,16H,2H2
    • InChI Key: NHFUWEGQJNUDEC-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(CO)C(C(F)(F)F)=C1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 237
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33.1

5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029055526-1g
5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-methanol
1804670-29-8 97%
1g
$1,445.30 2022-04-01
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